Cas no 1515736-59-0 (4-(2-aminopropan-2-yl)-2-fluoro-N,N-dimethylaniline)

• Product Name: 4-(2-aminopropan-2-yl)-2-fluoro-N,N-dimethylaniline
• CAS No: 1515736-59-0
• MF: C₁₁H₁₇FN₂
• MW: 196.264486074448
• CID: 5939730
• PubChem ID: 83403210
• Update Time: 2025-05-20

4-(2-aminopropan-2-yl)-2-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminopropan-2-yl)-2-fluoro-N,N-dimethylaniline
• EN300-1868973
• 1515736-59-0

• Inchi： 1S/C11H17FN2/c1-11(2,13)8-5-6-10(14(3)4)9(12)7-8/h5-7H,13H2,1-4H3
• InChI Key： IMYDLOWQSRIHKT-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)(C)N)N(C)C

Computed Properties

• Exact Mass: 196.13757671g/mol
• Monoisotopic Mass: 196.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(2-aminopropan-2-yl)-2-fluoro-N,N-dimethylaniline

4-(2-Aminopropan-2-yl)-2-fluoro-N,N-dimethylaniline (CAS No. 1515736-59-0): A Comprehensive Overview

4-(2-Aminopropan-2-yl)-2-fluoro-N,N-dimethylaniline, identified by the CAS registry number 1515736-59-0, is a complex organic compound with a unique structure that has garnered attention in various fields of chemical research. This compound belongs to the class of aromatic amines, characterized by the presence of an amino group (-NH₂) attached to a benzene ring. The molecule's structure includes a fluorine atom at the 2-position, an isopropylamine group at the 4-position, and dimethyl substitution on the amino group, making it a derivative of aniline with multiple functional groups that influence its chemical properties and potential applications.

The synthesis of 4-(2-Aminopropan-2-yl)-2-fluoro-N,N-dimethylaniline involves a series of multi-step reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and amine alkylation. These processes are carefully optimized to achieve high yields and purity, ensuring the compound's suitability for advanced applications in pharmaceuticals, agrochemicals, and materials science. Recent advancements in catalytic methods have further enhanced the efficiency of its synthesis, reducing production costs and environmental impact.

CAS No. 1515736-59-0 exhibits distinct physical and chemical properties due to its functional groups. The fluorine atom at the 2-position introduces electron-withdrawing effects, increasing the compound's reactivity towards electrophilic substitution reactions. The isopropylamine group at the 4-position provides steric hindrance, influencing the molecule's conformation and solubility in various solvents. Additionally, the dimethyl substitution on the amino group stabilizes the molecule and enhances its basicity, making it suitable for use in pH-sensitive environments.

In terms of applications, 4-(2-Aminopropan-2-yl)-2-fluoro-N,N-dimethylaniline has shown promise in drug discovery efforts targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Its structure allows for interactions with key enzymes involved in these conditions, making it a valuable lead compound for further optimization into potential therapeutic agents. Recent studies have also explored its role as an intermediate in the synthesis of advanced materials, including polymeric substances with tailored electronic properties.

The latest research on this compound has focused on its interaction with biological systems and its potential as a building block for bioactive molecules. For instance, investigations into its pharmacokinetics have revealed favorable absorption profiles, suggesting its suitability for oral drug delivery systems. Furthermore, computational chemistry studies have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic pathways.

In conclusion, 4-(2-Aminopropan-2-yl)-2-fluoro-N,N-dimethylaniline (CAS No. 1515736-59-0) stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug development to materials science, while ongoing research continues to uncover new avenues for its utilization.